Cas no 24314-17-8 (4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid)

• Product Name: 4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid
• CAS No: 24314-17-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 4642161
• PubChem ID: 66099152
• Update Time: 2025-06-11

4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-(aminomethyl)-4-methoxy-3-methyl-
• 4-Amino-3-(4-methoxy-3-methylphenyl)butanoic acid
• 4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid

• Inchi： 1S/C12H17NO3/c1-8-5-9(3-4-11(8)16-2)10(7-13)6-12(14)15/h3-5,10H,6-7,13H2,1-2H3,(H,14,15)
• InChI Key： BHLBMOKYQUNLNW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(C)C=1)(CN)CC(=O)O

Additional information on 4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid

4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid (CAS No. 24314-17-8): A Comprehensive Overview

4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid, identified by its Chemical Abstracts Service number (CAS No. 24314-17-8), is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement of amino and carboxylic acid functional groups, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a phenyl ring substituted with methoxy and methyl groups enhances its chemical diversity, making it a valuable candidate for various synthetic and therapeutic purposes.

The compound's structure consists of a butanoic acid backbone with an amino group at the fourth position and a phenyl ring attached to the third carbon. The phenyl ring's substitution pattern, specifically at the 4-position with a methoxy group and the 3-position with a methyl group, imparts specific electronic and steric properties that influence its reactivity and interactions with biological targets. This intricate molecular architecture makes 4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid a versatile building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. Its structural features suggest potential applications in the development of novel therapeutic agents. For instance, the amino group can be readily modified to form amides or other derivatives, which are common motifs in drug molecules. Additionally, the carboxylic acid group can participate in salt formation, enhancing solubility and bioavailability—critical factors in drug formulation.

One of the most compelling aspects of 4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid is its potential role as an intermediate in the synthesis of biologically active compounds. Researchers have leveraged its structural framework to develop molecules with antimicrobial, anti-inflammatory, and even anticancer properties. The phenyl ring's substitution pattern is particularly noteworthy, as it can modulate binding affinity to specific enzymes or receptors. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

Recent studies have highlighted the compound's utility in medicinal chemistry. For example, researchers have utilized 4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting various types of cancer. The combination of electronic effects from the methoxy and methyl groups on the phenyl ring allows for precise tuning of interactions with protein targets. Such modifications can lead to improved selectivity and reduced side effects compared to existing treatments.

The compound's biochemical properties have also been explored in detail. Its ability to act as a substrate for various enzymatic pathways suggests potential applications in metabolic studies. Additionally, its structural similarity to natural amino acids may make it useful in developing enzyme inhibitors or modulators. These findings underscore its importance as a tool in both academic research and industrial drug discovery.

In conclusion, 4-amino-3-(4-methoxy-3-methylphenyl)butanoic acid (CAS No. 24314-17-8) represents a fascinating molecule with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, particularly those targeting chronic diseases such as cancer and inflammatory disorders. As research continues to uncover new possibilities for this compound, its significance in drug development is likely to grow even further.